Cas no 83802-77-1 (all-trans-Retinoyl Fluoride)

• Product name: all-trans-Retinoyl Fluoride
• CAS No: 83802-77-1
• MF: C₂₀H₂₇OF
• MW: 302.42618
• CID: 721984
• PubChem ID: 6439675

all-trans-Retinoyl Fluoride Chemical and Physical Properties

Names and Identifiers

• Retinoyl fluoride
• (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoyl fluoride
• trans-Retinoyl fluoride
• 9-cis-Retinoyl fluoride
• 83802-77-1
• 15-Fluororetinone
• all-trans-Retinoyl Fluoride

• Inchi： InChI=1S/C20H27FO/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3/b9-6+,12-11+,15-8-,16-14-
• InChI Key： VARWSCYBSIOUBX-CDMOMSTLSA-N
• SMILES： CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)F)C)C

Computed Properties

• Exact Mass: 302.204594
• Monoisotopic Mass: 302.204594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.991
• Boiling Point: 414.5°C at 760 mmHg
• Flash Point: 157.5°C
• Refractive Index: 1.529

Additional information on all-trans-Retinoyl Fluoride

Comprehensive Overview of All-Trans-Retinoyl Fluoride (CAS No. 83802-77-1): Properties, Applications, and Research Insights

All-trans-Retinoyl fluoride (CAS No. 83802-77-1) is a specialized retinoid derivative that has garnered significant attention in biochemical and pharmaceutical research due to its unique structural and functional properties. As a fluorinated analog of retinoic acid, this compound plays a pivotal role in modulating cellular processes, particularly in the context of skin health, cell differentiation, and signal transduction pathways. Its molecular formula, C20H27FO2, and precise chemical configuration make it a valuable tool for scientists exploring retinoid-mediated mechanisms.

The growing interest in all-trans-retinoyl fluoride aligns with broader trends in cosmeceutical innovation and anti-aging research, where retinoids are frequently searched for their efficacy in collagen synthesis and wrinkle reduction. Unlike conventional retinoids, the fluoride moiety in this compound enhances its stability and bioavailability, addressing common challenges like photodegradation—a frequent concern among skincare enthusiasts. Researchers are also investigating its potential in targeted drug delivery systems, leveraging its ability to interact with nuclear receptors.

From a synthetic chemistry perspective, CAS 83802-77-1 exemplifies advancements in fluorination techniques, a hot topic in medicinal chemistry due to fluorine's ability to improve metabolic stability. This aligns with frequent searches for "fluorinated bioactive compounds" and "retinoid derivatives in dermatology." The compound's crystalline structure and solubility profile further make it a candidate for formulation optimization, a key focus area for pharmaceutical developers.

In academic circles, all-trans-retinoyl fluoride is often discussed alongside gene regulation studies, particularly in relation to RAR (retinoic acid receptor) activation. Recent publications highlight its utility in probing retinoid-dependent transcription mechanisms, answering queries like "how do retinoids influence cell signaling?"—a frequently searched question in biochemistry forums. Its controlled reactivity also makes it preferable for in vitro assays compared to less stable retinoids.

Beyond laboratory applications, the compound's relevance to nutricosmetics and dermatological therapeutics has sparked commercial interest. Consumers searching for "next-generation retinoids" or "stable vitamin A derivatives" will find this compound noteworthy, as it addresses limitations of traditional tretinoin formulations. However, rigorous clinical validation remains ongoing to fully elucidate its efficacy and safety profile.

Environmental and handling considerations for 83802-77-1 emphasize standard laboratory protocols, reflecting broader industry trends toward green chemistry. Its non-hazardous classification under normal conditions makes it a safer alternative for research compared to reactive retinoid intermediates, aligning with searches for "sustainable chemical reagents."

In summary, all-trans-retinoyl fluoride (CAS No. 83802-77-1) represents a convergence of cutting-edge chemical synthesis, dermatological research, and pharmaceutical innovation. Its multifaceted applications—from skincare science to molecular biology tools—position it as a compound of enduring scientific and commercial value, resonating with both academic researchers and industry stakeholders seeking advanced retinoid solutions.